Cas no 1351647-92-1 (1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride)

• Product Name: 1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride
• CAS No: 1351647-92-1
• MF: C₂₂H₂₁ClF₃N₃OS
• MW: 467.934853315353
• CID: 6175995
• PubChem ID: 71780646
• Update Time: 2025-06-22

1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride
• (4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)(3-(trifluoromethyl)phenyl)methanone hydrochloride
• AKOS026685683
• 1351647-92-1
• F5615-0015
• 1-[(2-PHENYL-1,3-THIAZOL-4-YL)METHYL]-4-[3-(TRIFLUOROMETHYL)BENZOYL]PIPERAZINE HYDROCHLORIDE
• [4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone;hydrochloride
• VU0649078-1

• Inchi： 1S/C22H20F3N3OS.ClH/c23-22(24,25)18-8-4-7-17(13-18)21(29)28-11-9-27(10-12-28)14-19-15-30-20(26-19)16-5-2-1-3-6-16;/h1-8,13,15H,9-12,14H2;1H
• InChI Key： ICWIICKVNPLDBU-UHFFFAOYSA-N
• SMILES： Cl.S1C(C2C=CC=CC=2)=NC(=C1)CN1CCN(C(C2C=CC=C(C(F)(F)F)C=2)=O)CC1

Computed Properties

• Exact Mass: 467.1045957g/mol
• Monoisotopic Mass: 467.1045957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride

Introduction to 1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride (CAS No. 1351647-92-1)

1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride, identified by its CAS number 1351647-92-1, is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in modulating neurological and cardiovascular functions. The structural features of this molecule, particularly the presence of a thiazole ring and a trifluoromethyl substituent, contribute to its unique pharmacological profile, making it a subject of intense study in medicinal chemistry.

The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is well-documented for its role in various bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors has been leveraged in the design of drugs targeting conditions ranging from infections to chronic diseases. In the case of 1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride, the phenyl group attached to the thiazole ring further enhances its potential by introducing additional aromatic interactions that can influence binding affinity and selectivity.

The trifluoromethyl group, another key structural element, is renowned for its ability to modulate metabolic stability and binding interactions at biological targets. This substituent often increases the lipophilicity of a molecule, which can improve its oral bioavailability and pharmacokinetic properties. The combination of these features in 1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride suggests a compound with potential therapeutic benefits that warrant further exploration.

In recent years, there has been growing interest in developing novel piperazine derivatives for their potential as pharmacological agents. Piperazines are known for their ability to act as scaffolds in drug design due to their structural versatility and capacity to engage with various biological targets. The benzoyl group in this compound introduces additional functionality that can influence both the solubility and reactivity of the molecule. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is crucial for formulation development and clinical studies.

Current research in medicinal chemistry increasingly focuses on identifying molecules that can modulate complex biological pathways with high selectivity. The structural complexity of 1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride positions it as a promising candidate for further investigation. Studies have begun to explore its interactions with enzymes and receptors relevant to neurological disorders, cardiovascular diseases, and inflammation. The presence of both the thiazole and trifluoromethyl groups suggests that this compound may exhibit multiple modes of action, making it a versatile tool for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of the molecule. These synthetic strategies are critical for producing enough material for preclinical studies and eventual clinical trials.

Preclinical studies have provided initial insights into the pharmacological properties of 1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride. In vitro assays have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic effects in conditions related to central nervous system dysfunction. Additionally, preliminary pharmacokinetic studies indicate that the compound has reasonable oral bioavailability and metabolic stability, which are essential characteristics for any drug candidate.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 1-(2-phenyl-1,3-thiazol-4-yl)methyl-4-3-(trifluoromethyl)benzoylpiperazine hydrochloride. Molecular docking simulations have been used to predict how this compound interacts with target proteins at an atomic level. These simulations help researchers refine the structure further to optimize binding affinity and minimize off-target effects.

Future directions in the study of this compound include exploring its efficacy in animal models of disease and conducting more extensive safety evaluations. If preclinical results continue to be promising, human clinical trials would be the next logical step in evaluating its therapeutic potential. The development pipeline for new drugs remains highly competitive, but compounds like 1-(2-ph enyl -1 ,3 -th i azol -4 -y l)m eth yl -4 -3 -(t rif luoro me thy l )be nzoy lp ip e raz ine hy dro ch lor ide offer hope for addressing unmet medical needs.

The broader significance of this research lies in its contribution to the growing body of knowledge about how structural features influence biological activity. By understanding how modifications such as the inclusion of thiazole or trifluoromethyl groups affect a molecule's behavior, researchers can develop more effective strategies for designing drugs with desired properties.

In conclusion,1-(2-ph enyl -1 ,3 -th i azol -4 -y l)m eth yl -4 -3 -(t rif luoro me thy l )be nzoy lp ip e raz ine hy dro ch lor ide (CAS No. 1351647 92 1) represents an exciting avenue in pharmaceutical research due to its unique structural features and potential therapeutic applications. Ongoing studies aim to elucidate its full pharmacological profile and explore its clinical relevance further.